Cas no 130129-51-0 (1,3-Isobenzofurandione, 4,5,7-trifluoro-)

• Product Name: 1,3-Isobenzofurandione, 4,5,7-trifluoro-
• CAS No: 130129-51-0
• MF: C₈HF₃O₃
• MW: 202.086952924728
• CID: 3705186
• PubChem ID: 9815604
• Update Time: 2025-04-22

1,3-Isobenzofurandione, 4,5,7-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4,5,7-trifluoro-
• SCHEMBL855571
• DTXSID501283969
• XQINKQVFUASLEF-UHFFFAOYSA-N
• 130129-51-0
• 3,4,6-trifluorophthalic anhydride
• 4,5,7-Trifluoro-1,3-isobenzofurandione

• Inchi： 1S/C8HF3O3/c9-2-1-3(10)6(11)5-4(2)7(12)14-8(5)13/h1H
• InChI Key： XQINKQVFUASLEF-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C2C(=O)OC(C=21)=O)F)F

Computed Properties

• Exact Mass: 201.98777838g/mol
• Monoisotopic Mass: 201.98777838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides